Cas no 2097893-56-4 (1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}-2-(thiophen-2-yl)ethan-1-one)

• Product Name: 1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}-2-(thiophen-2-yl)ethan-1-one
• CAS No: 2097893-56-4
• MF: C₁₆H₁₉N₃O₂S
• MW: 317.405962228775
• CID: 5806620
• PubChem ID: 126854658
• Update Time: 2025-06-07

1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}-2-(thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}-2-(thiophen-2-yl)ethan-1-one
• 2097893-56-4
• F6478-4210
• AKOS032457712
• 1-[3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl]-2-thiophen-2-ylethanone
• 1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-(thiophen-2-yl)ethan-1-one

• Inchi： 1S/C16H19N3O2S/c1-11-8-15(18-12(2)17-11)21-13-5-6-19(10-13)16(20)9-14-4-3-7-22-14/h3-4,7-8,13H,5-6,9-10H2,1-2H3
• InChI Key： LULFLWPOSGMTFC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(N1CCC(C1)OC1C=C(C)N=C(C)N=1)=O

Computed Properties

• Exact Mass: 317.11979803g/mol
• Monoisotopic Mass: 317.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.6Ų

Additional information on 1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}-2-(thiophen-2-yl)ethan-1-one

Introduction to 1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}-2-(thiophen-2-yl)ethan-1-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 2097893-56-4, specifically named as 1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}-2-(thiophen-2-yl)ethan-1-one, represents a fascinating molecule in the realm of chemical biology. This compound has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The intricate architecture of this molecule, combining a pyrimidine ring with an oxypyrrolidine moiety and a thiophene substituent, positions it as a promising candidate for further exploration in medicinal chemistry.

At the heart of this compound's appeal lies its multifaceted chemical structure. The presence of the 2,6-dimethylpyrimidin-4-yl group introduces a rigid heterocyclic framework, which is often utilized in the design of bioactive molecules due to its ability to stabilize complex three-dimensional conformations. This feature is particularly valuable in drug design, where optimal binding interactions with biological targets are crucial. Additionally, the oxypyrrolidin-1-yl component adds another layer of complexity, offering potential for diverse pharmacological effects. The combination of these structural elements suggests that this compound may exhibit properties that are not easily replicated by simpler molecular architectures.

The thiophen-2-yl substituent further enhances the compound's potential by introducing sulfur atoms, which are known to participate in various biochemical interactions. Sulfur-containing heterocycles are frequently found in biologically active compounds and have been shown to play roles in enzyme inhibition, receptor binding, and other critical biological processes. This makes 1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}-2-(thiophen-2-yl)ethan-1-one an intriguing subject for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound in question aligns well with this trend, as its unique structural features provide a strong foundation for designing molecules that can interact selectively with biological targets. For instance, the pyrimidine ring is a common motif in nucleoside analogs and kinase inhibitors, while the oxypyrrolidine moiety has been explored in the development of antiviral and anticancer agents. The thiophene group adds another dimension, potentially enhancing solubility and bioavailability.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that molecules with similar structural motifs have shown promise in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The specific combination of rings and substituents in 1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}-2-(thiophen-2-yl)ethan-1-one suggests that it may possess unique pharmacological properties that could make it effective against these conditions.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired architecture. Each step must be meticulously controlled to ensure high yield and purity, which are essential for subsequent biological evaluation. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before, opening up new possibilities for drug discovery.

Once synthesized, the compound undergoes rigorous testing to assess its biological activity. This includes evaluating its interaction with target enzymes and receptors using techniques such as enzyme inhibition assays and surface plasmon resonance (SPR). Additionally, cell-based assays are employed to determine whether the compound can modulate cellular processes relevant to disease pathways. These studies provide valuable insights into the compound's potential therapeutic applications.

The results from these studies often form the basis for further optimization efforts. By modifying specific parts of the molecule, researchers can enhance its potency, selectivity, and pharmacokinetic properties. This iterative process is central to modern drug development and relies heavily on understanding the structure-property relationships of bioactive molecules. The complexity of 1-{3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl}-2-(thiophen-2-yl)ethan-1-one makes it an excellent candidate for such optimization strategies.

Another important aspect of studying this compound is its potential role in understanding fundamental biological processes. Many bioactive molecules act by interacting with specific proteins or enzymes that are involved in disease pathways. By investigating how 1-{3-(2,6-dimethylpyrimidin-4-yloxy-pyrrolidin-l)-yI)-Z-thiophenylethan-l-one interacts with these targets at a molecular level, researchers can gain insights into these processes that may lead to new therapeutic strategies.

The growing interest in computational methods has also contributed to the study of this compound. Computer simulations and molecular modeling techniques allow researchers to predict how a molecule will behave before it is synthesized or tested experimentally. These methods can help identify promising candidates for further investigation and guide synthetic efforts by providing detailed insights into molecular interactions.

In conclusion, 1-{3-(Z6-dimethylpyrimidin-l)-yI)-Z-thiophenylethan-l-one (CAS no 2097893-S6-S4) stands out as a remarkable molecule with significant potential in chemical biology and pharmaceutical research Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and reduced side effects Further exploration of this compound through synthesis biological evaluation computational studies will undoubtedly contribute valuable knowledge advancing our understanding treating various diseases